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Compound of Interest

Compound Name:
4-(Prop-2-yn-1-

yloxy)benzaldehyde

Cat. No.: B1271209 Get Quote

An In-depth Technical Guide to the Synthesis of Propargylated Aromatic Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propargylated aromatic aldehydes are valuable and versatile building blocks in modern organic

synthesis. The presence of both a reactive aldehyde group and a terminal alkyne (propargyl

group) within the same molecule allows for orthogonal functionalization, making them ideal

precursors for the synthesis of complex heterocyclic compounds, natural products, and

pharmaceutical agents.[1][2] The alkyne moiety can participate in a wide range of

transformations, including click chemistry (Copper-Catalyzed Azide-Alkyne Cycloaddition),

Sonogashira couplings, and various cyclization reactions, while the aldehyde group serves as a

handle for imine formation, olefination, and reductive amination.[3][4] This guide provides a

detailed overview of the core synthetic strategies for preparing these important intermediates,

complete with experimental protocols and quantitative data.

Core Synthetic Strategies
The synthesis of propargylated aromatic aldehydes can be broadly classified into two primary

approaches: O-propargylation of a hydroxyl-substituted aromatic aldehyde and C-

propargylation of a halo-aromatic aldehyde. The choice of strategy depends on the desired

substitution pattern and the availability of starting materials.
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Synthetic Approaches
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Simplified Sonogashira Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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